1-propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
Overview
Description
1-Propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole is a chemical compound . Its formula is C12H21BN2O2 .
Molecular Structure Analysis
The molecular structure of this compound includes a 1H-indazole ring substituted with a propyl group and a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group . The InChI code for this compound is 1S/C12H21BN2O2/c1-6-9-15-10(7-8-14-15)13-16-11(2,3)12(4,5)17-13/h7-8H,6,9H2,1-5H3 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 236.12 . It’s a solid at room temperature and should be stored in an inert atmosphere, preferably in a freezer, under -20C .Scientific Research Applications
Indazole Derivatives and Therapeutic Applications
Indazoles, including 1-propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole, are heterocyclic compounds with significant pharmacological importance. These compounds form the basis of many compounds with potential therapeutic value. Recent patents have highlighted indazole derivatives' anticancer and anti-inflammatory activities, among other applications in disorders involving protein kinases and neurodegeneration. The specificity in the mechanism of action of these derivatives paves the way for developing novel molecules with significant biological and therapeutic properties (Denya, Malan, & Joubert, 2018).
Chemistry and Biology of Indazoles
Indazoles, including the specific derivative mentioned, have shown a wide range of biological activities. These activities include antimicrobial, antifungal, antioxidant, anti-inflammatory, and antiviral properties. The derivatives of indazoles and indazoles exhibit significant medicinal applications, highlighting their importance in developing new therapeutic agents. Their capability to act against a variety of diseases makes them a focal point of scientific research in pharmacology (Ali, Dar, Pradhan, & Farooqui, 2013).
Indazole Derivatives as Anti-Tumor Agents
Indazole derivatives have been identified as promising anti-tumor agents. The research into indazole derivatives, including the specified compound, focuses on their role in inhibiting the growth of cancer cells. These compounds have been explored as inhibitors of various cancer-related enzymes and receptors, demonstrating potent anti-tumor activities. Their unique mechanism of action, distinct from traditional chemotherapy agents, offers new avenues for cancer treatment (Wan, He, Li, & Tang, 2019).
Synthetic Routes for Functionalized Indazole Derivatives
The synthetic methodologies for creating indazole derivatives, including the compound , have been a topic of extensive research. Transition-metal-catalyzed C–H activation/annulation sequences have emerged as efficient methods for constructing functionalized indazole derivatives. These methods allow for the development of compounds with increased medicinal application potential, functional flexibility, and structural complexity. The exploration of these synthetic routes underscores the versatility and potential of indazole derivatives in pharmaceutical sciences (Shiri, Roosta, Dehaen, & Amani, 2022).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole involves the reaction of 1-propyl-1H-indazole with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst.", "Starting Materials": [ "1-propyl-1H-indazole", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Palladium catalyst" ], "Reaction": [ "1. To a stirred solution of 1-propyl-1H-indazole in anhydrous toluene, add the palladium catalyst and stir for 10 minutes.", "2. Add 4,4,5,5-tetramethyl-1,3,2-dioxaborolane to the reaction mixture and stir for 24 hours at room temperature.", "3. After completion of the reaction, the mixture is filtered and the solvent is removed under reduced pressure.", "4. The crude product is purified by column chromatography to obtain the desired product." ] } | |
CAS RN |
1551418-07-5 |
Product Name |
1-propyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole |
Molecular Formula |
C16H23BN2O2 |
Molecular Weight |
286.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
